Cas no 102851-50-3 (1H-1,4,7-Triazonine, octahydro-1,4,7-tris(2-pyridinylmethyl)-)

1H-1,4,7-Triazonine, octahydro-1,4,7-tris(2-pyridinylmethyl)- structure
102851-50-3 structure
Product Name:1H-1,4,7-Triazonine, octahydro-1,4,7-tris(2-pyridinylmethyl)-
CAS No:102851-50-3
MF:C24H30N6
MW:402.535204410553
CID:1133836
PubChem ID:12146755
Update Time:2025-04-20

1H-1,4,7-Triazonine, octahydro-1,4,7-tris(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4,7-Triazonine, octahydro-1,4,7-tris(2-pyridinylmethyl)-
    • 1,4,7-tris(pyridin-2-ylmethyl)-1,4,7-triazonane
    • 102851-50-3
    • SCHEMBL1331974
    • DTXSID60478544
    • 1,4,7-tris(pyridin-2-ylmethyl)-1,4,7-triazacyclononane
    • UFVPUNOEVVUROD-UHFFFAOYSA-N
    • 1,4,7-tris(2-pyridylmethyl)-1,4,7-triazacyclononane
    • CHEMBL5283893
    • Inchi: 1S/C24H30N6/c1-4-10-25-22(7-1)19-28-13-15-29(20-23-8-2-5-11-26-23)17-18-30(16-14-28)21-24-9-3-6-12-27-24/h1-12H,13-21H2
    • InChI Key: UFVPUNOEVVUROD-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CN=2)CCN(CC2C=CC=CN=2)CCN(CC2C=CC=CN=2)CC1

Computed Properties

  • Exact Mass: 402.2535
  • Monoisotopic Mass: 402.25319498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 48.4Ų

Experimental Properties

  • PSA: 48.39
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